Cas no 1803703-17-4 (Ethyl 3-chloro-5-(difluoromethyl)pyridine-4-carboxylate)

• Product Name: Ethyl 3-chloro-5-(difluoromethyl)pyridine-4-carboxylate
• CAS No: 1803703-17-4
• MF: C₉H₈ClF₂NO₂
• MW: 235.615128517151
• CID: 4926021
• Update Time: 2025-06-12

Ethyl 3-chloro-5-(difluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloro-5-(difluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C9H8ClF2NO2/c1-2-15-9(14)7-5(8(11)12)3-13-4-6(7)10/h3-4,8H,2H2,1H3
• InChI Key： WVTZDLBQLHSUCE-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(C(F)F)=C1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-chloro-5-(difluoromethyl)pyridine-4-carboxylate

Recent Advances in the Application of Ethyl 3-chloro-5-(difluoromethyl)pyridine-4-carboxylate (CAS: 1803703-17-4) in Chemical Biology and Pharmaceutical Research

Ethyl 3-chloro-5-(difluoromethyl)pyridine-4-carboxylate (CAS: 1803703-17-4) has emerged as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its versatility as a building block for constructing complex heterocyclic systems with potential therapeutic applications. This research briefing provides an overview of the latest advancements involving this compound, focusing on its synthetic utility, biological activities, and potential industrial applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role as a precursor in the synthesis of potent kinase inhibitors. Researchers at the University of Cambridge developed a novel series of pyridine-based compounds using Ethyl 3-chloro-5-(difluoromethyl)pyridine-4-carboxylate as the starting material, which showed remarkable selectivity against specific cancer-related kinases. The difluoromethyl group at the 5-position was found to significantly enhance the compounds' metabolic stability and membrane permeability, addressing key challenges in drug development.

In the agrochemical sector, a recent patent application (WO2023052345) disclosed novel fungicidal compositions containing derivatives of Ethyl 3-chloro-5-(difluoromethyl)pyridine-4-carboxylate. The compounds exhibited broad-spectrum activity against various plant pathogens, with particular efficacy against rust fungi in cereal crops. The presence of both chloro and difluoromethyl substituents on the pyridine ring was identified as crucial for maintaining the optimal balance between lipophilicity and polar surface area, factors that determine systemic movement within plants.

From a synthetic chemistry perspective, innovative methodologies for further functionalization of Ethyl 3-chloro-5-(difluoromethyl)pyridine-4-carboxylate have been developed. A 2024 publication in Organic Letters described a palladium-catalyzed cross-coupling reaction that enables selective modification at the 3-chloro position while preserving the ester functionality. This breakthrough expands the compound's utility in parallel synthesis approaches for drug discovery libraries.

The compound's safety profile and environmental impact have also been subjects of recent investigation. Toxicological studies conducted by the European Chemicals Agency (ECHA) in 2023 classified Ethyl 3-chloro-5-(difluoromethyl)pyridine-4-carboxylate as having low acute toxicity but recommended further studies on its degradation products. Computational models predict moderate persistence in aquatic environments, prompting research into greener synthetic alternatives for large-scale production.

Looking forward, the unique structural features of Ethyl 3-chloro-5-(difluoromethyl)pyridine-4-carboxylate continue to inspire novel applications. Current research directions include its incorporation into metal-organic frameworks for catalytic applications and exploration as a fluorinated building block in PET tracer development. The compound's commercial availability from multiple suppliers and well-established synthetic routes ensure its continued importance in chemical biology and pharmaceutical research.